Cas no 30908-62-4 (3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile)
![3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile structure](https://ossimg.kuujia.com/scimg/31000/30908-62-4x500.png)
30908-62-4 structure
Product Name:3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile
CAS No:30908-62-4
MF:C6H5NO
MW:107.110001325607
CID:2821457
PubChem ID:71360257
Update Time:2025-04-21
3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
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- 30908-62-4
- 3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile
- DTXSID40784059
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- Inchi： 1S/C6H5NO/c1-2-5-8-6-3-4-7/h1,3,6H,5H2
- InChI Key： FMXAGCUKMDOJPZ-UHFFFAOYSA-N
- SMILES： O(C=CC#N)CC#C
Computed Properties
- Exact Mass: 107.037113783Da
- Monoisotopic Mass: 107.037113783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.3
- Topological Polar Surface Area: 33Ų
3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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